Cas no 14293-06-2 (5-benzylpyrrolidin-2-one)

• Product Name: 5-benzylpyrrolidin-2-one
• CAS No: 14293-06-2
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 156848
• PubChem ID: 99881
• Update Time: 2025-04-19

5-benzylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,5-(phenylmethyl)-
• 5-benzylpyrrolidin-2-one
• 5-(Phenylmethyl)-2-pyrrolidinone
• 5-(phenylmethyl)pyrrolidin-2-one
• 5-benzyl-2-pyrrolidinone
• 5-benzyl-pyrrolidin-2-one
• 5-benzyl-pyrrolidinone
• AC1L417M
• DMBPO
• NSC248018
• SureCN2132646
• SCHEMBL2132646
• CS-0236918
• AKOS001658257
• 226991-18-0
• MLS000089868
• HMS2485D21
• 14293-06-2
• AKOS017572586
• Z1270257271
• EU-0042691
• CHEMBL1369971
• SMR000024486
• NSC 248018
• NSC-248018
• EN300-175166
• (5S)-5-(phenylMethyl)-2-Pyrrolidinone
• UJTLWBQZNAXBAQ-UHFFFAOYSA-N
• 2-Pyrrolidinone, 5-(phenylmethyl)-
• STK089287
• DB-168205
• AO-365/15162063

• Inchi： 1S/C11H13NO/c13-11-7-6-10(12-11)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,12,13)
• InChI Key： UJTLWBQZNAXBAQ-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.098±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 62.2-63.3 ºC (ligroine ethyl ether )
• Boiling Point: 362°Cat760mmHg
• Flash Point: 213.8°C
• Refractive Index: 1.553
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 29.1
• LogP: 1.83650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives